![molecular formula C21H22N6O B2642938 1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)azetidine-3-carboxamide CAS No. 2034281-56-4](/img/structure/B2642938.png)
1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)azetidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C21H22N6O and its molecular weight is 374.448. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer and Anti-inflammatory Properties
This compound exhibits potential as an anticancer and anti-inflammatory agent. Synthesized pyrazolopyrimidines have been evaluated for cytotoxic activities against cancer cell lines such as HCT-116 and MCF-7, and for their 5-lipoxygenase inhibition activities, indicating their potential use in cancer treatment and inflammation management (Rahmouni et al., 2016).
Antiviral and Antitumor Activities
3,4,6-trisubstituted pyrazolo[3,4-d]pyrimidine ribonucleosides derived from this compound have shown significant activity against measles in vitro and moderate antitumor activity against leukemia strains such as L1210 and P388. This positions them as potential therapeutic agents in viral infections and cancer treatment (Petrie et al., 1985).
Adenosine Receptor Affinity
This compound class, specifically a mono-α-carbamoylethylthio analogue, has been found to show significant affinity for adenosine receptors, particularly antagonist activity at the A1 adenosine receptor, which is an order of magnitude greater than that of theophylline. This points towards its potential therapeutic applications in conditions mediated by adenosine receptors (Quinn et al., 1991).
SARS-CoV Protease Inhibition
Derivatives of this compound have been found to inhibit the SARS-CoV 3C-like protease, pointing to potential applications in the treatment of diseases caused by coronaviruses (El-All et al., 2016).
Fungicidal Activity
Pyrazolo[1,5-a]pyrimidine analogues of this compound have been synthesized and demonstrated high levels of fungicidal activity against Basidiomycete species, indicating their potential use in agriculture or as antifungal drugs (Huppatz, 1985).
Properties
IUPAC Name |
1-(6-pyrazol-1-ylpyrimidin-4-yl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)azetidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N6O/c28-21(25-18-8-3-6-15-5-1-2-7-17(15)18)16-12-26(13-16)19-11-20(23-14-22-19)27-10-4-9-24-27/h1-2,4-5,7,9-11,14,16,18H,3,6,8,12-13H2,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPMOMNMSRALBCS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=CC=CC=C2C1)NC(=O)C3CN(C3)C4=NC=NC(=C4)N5C=CC=N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.